4-(1H-1,2,3-Benzotriazol-1-yl)-5-phenoxyphthalonitrile
4-(1H-1,2,3-Benzotriazol-1-yl)-5-phenoxyphthalonitrile
Brand Name:
Vulcanchem
CAS No.:
492447-02-6
VCID:
VC0436670
InChI:
InChI=1S/C20H11N5O/c21-12-14-10-19(25-18-9-5-4-8-17(18)23-24-25)20(11-15(14)13-22)26-16-6-2-1-3-7-16/h1-11H
SMILES:
C1=CC=C(C=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3
Molecular Formula:
C20H11N5O
Molecular Weight:
337.3g/mol
4-(1H-1,2,3-Benzotriazol-1-yl)-5-phenoxyphthalonitrile
CAS No.: 492447-02-6
Main Products
VCID: VC0436670
Molecular Formula: C20H11N5O
Molecular Weight: 337.3g/mol
| CAS No. | 492447-02-6 |
|---|---|
| Product Name | 4-(1H-1,2,3-Benzotriazol-1-yl)-5-phenoxyphthalonitrile |
| Molecular Formula | C20H11N5O |
| Molecular Weight | 337.3g/mol |
| IUPAC Name | 4-(benzotriazol-1-yl)-5-phenoxybenzene-1,2-dicarbonitrile |
| Standard InChI | InChI=1S/C20H11N5O/c21-12-14-10-19(25-18-9-5-4-8-17(18)23-24-25)20(11-15(14)13-22)26-16-6-2-1-3-7-16/h1-11H |
| Standard InChIKey | NOVTYSBUFCJCKB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3 |
| Canonical SMILES | C1=CC=C(C=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3 |
| PubChem Compound | 902694 |
| Last Modified | Nov 11 2021 |
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